N-(4-methylbenzyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methylbenzyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antitumor Agents
Compounds with pyrrolo[2,3-d]pyrimidine scaffolds have been explored for their antitumor properties. For instance, certain classical antifolates, synthesized using similar pyrimidine structures, have shown potent inhibitory activity against human dihydrofolate reductase (DHFR) and human thymidylate synthase (TS), indicating potential as antitumor agents (Gangjee et al., 2005). These compounds were designed to inhibit key enzymes in folate metabolism, suggesting that related structures might also have utility in cancer therapy.
Antihistaminic and Anti-HIV Activity
Another study synthesized a compound by reacting 2-methylmercapto-1,4,5,6-tetrahydropyrimidine hydroiodide with 4-methoxybenzylamine, demonstrating promising bronchorelaxant effects and antihistaminic activity (Genç et al., 2013). Additionally, thio analogues of dihydroalkoxybenzyloxopyrimidines (DABOs), related to the chemical structure , have been found to selectively inhibit HIV-1 multiplication in vitro (Mai et al., 1995), showcasing the potential for this compound class in antiviral research.
Antibacterial Activity
Compounds incorporating pyridinyl, quinazolinyl, azetidinonyl, and thiazolidinonyl triazoles, derived from similar pyrimidinyl structures, have been prepared and demonstrated antibacterial activity against various bacteria, including S. aureus and E. coli (Singh et al., 2010). This suggests potential applications in developing new antibacterial agents.
Conformational Studies and Drug Design
Research involving the crystal structure analysis of related pyrimidinyl sulfanyl acetamides has contributed to understanding the molecular conformation, which is crucial for drug design and development (Subasri et al., 2016). These insights can aid in the rational design of new compounds with specific biological activities.
Properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2S/c1-3-4-14-9-15(21)20-17(19-14)23-11-16(22)18-10-13-7-5-12(2)6-8-13/h5-9H,3-4,10-11H2,1-2H3,(H,18,22)(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXBKSLRKEYKNIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)SCC(=O)NCC2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.